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Technical Support Center: Glucagon
Measurement
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address common pitfalls encountered during plasma sample collection for glucagon
measurement. Accurate preanalytical sample handling is critical for reliable results.

Frequently Asked Questions (FAQs)
Q1: What is the recommended blood collection tube for glucagon measurement?

A1: Pre-chilled lavender-top (EDTA) tubes are recommended for blood collection for glucagon
measurement.[1][2][3][4][5][6] EDTA acts as an anticoagulant, and chilling the tube helps to

minimize proteolytic degradation of glucagon.[1][4][5][6]

Q2: Is it necessary to add protease inhibitors to the collection tubes?

A2: The addition of protease inhibitors like aprotinin or DPP-4 inhibitors is a topic of debate and

may depend on the specific assay being used.[7] Some studies suggest that for certain assays,

particularly C-terminal assays, aprotinin may not be required.[7] However, other protocols

specify the addition of aprotinin (Trasylol™). If a protease inhibitor is used, it should be done

consistently across all samples.[7] Special collection tubes, such as BD™ P800 tubes, which
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contain a cocktail of protease inhibitors, have been shown to preserve glucagon with a half-life

of over 45 hours at room temperature.[8]

Q3: What are the immediate processing steps after blood collection?

A3: Immediately after collection, the blood tube should be placed on wet ice for 10 minutes.[1]

[4][5][6] Centrifugation should be performed in a refrigerated centrifuge or with pre-chilled

carriers to separate the plasma.[1][4][5][6] The plasma should then be promptly aliquoted into a

plastic vial and frozen.[1][2][4][5][6] Blood should not be left at room temperature for any

significant length of time.[6]

Q4: How should plasma samples for glucagon analysis be stored?

A4: Plasma samples should be stored frozen at -20°C or ideally at -80°C for long-term stability.

[7] Samples are generally stable for up to 90 days when frozen.[1][5][6]

Q5: How many times can a plasma sample be frozen and thawed?

A5: It is recommended to minimize freeze-thaw cycles. Ideally, samples should be thawed only

once before analysis.[7] While some studies have shown that up to three freeze-thaw cycles

did not significantly affect glucagon stability, it is best practice to aliquot samples after the

initial processing to avoid repeated thawing of the entire sample.[9][10][11][12]

Troubleshooting Guide
Issue: Inconsistent or unexpected glucagon levels in my results.

This could be due to several preanalytical factors. Use the following guide to troubleshoot

potential causes.
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Potential Cause Explanation & Solution

Sample Handling Temperature

Glucagon is susceptible to degradation by

proteases in the blood. If samples are not kept

cold, these enzymes can break down the

glucagon, leading to falsely low readings.

Solution: Always use pre-chilled collection tubes

and place them on ice immediately after drawing

blood. Use a refrigerated centrifuge for plasma

separation.[1][4][5][6]

Incorrect Anticoagulant

The type of anticoagulant can affect the stability

of glucagon and the performance of the assay.

Solution: Use EDTA as the anticoagulant.[1][2]

[3][4][5][6]

Delayed Processing

The longer the blood sits before centrifugation

and freezing, the more time there is for

glucagon degradation. Solution: Process the

blood samples as soon as possible after

collection. Centrifuge the blood within 10

minutes of collection and immediately freeze the

plasma aliquots.[1][4][5][6]

Hemolysis

The release of intracellular components from

red blood cells during hemolysis can interfere

with the assay and lead to inaccurate results.[1]

[2][3][4][5][6] Grossly hemolyzed samples are

often rejected by testing laboratories.[1][4][6]

Solution: Use proper phlebotomy techniques to

minimize trauma to the red blood cells. Avoid

vigorous shaking of the collection tubes.
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Lipemia

High levels of lipids in the plasma (lipemia) can

interfere with the accuracy of the assay.[2][3][4]

[6] This is often seen in non-fasting samples.

Solution: Ensure the patient has fasted for at

least 8 hours before blood collection.[1][4][5] If a

sample is lipemic, it may need to be rejected or

undergo a lipid removal process.[2][3][4][6]

Assay Variability

Different glucagon assays can yield different

results due to variations in antibody specificity

and calibration standards.[6][13] Solution: Use

the same assay for all samples within a study

for consistent results.[6]

Quantitative Data Summary
The stability of glucagon in plasma is influenced by several factors. The following tables

summarize the effects of storage temperature, time, and freeze-thaw cycles on glucagon
recovery.

Table 1: Effect of Short-Term Storage Temperature on Glucagon Recovery

Storage Condition Duration
Glucagon
Recovery (C-
terminal Assay)

Glucagon
Recovery (N-
terminal Assay)

Room Temperature 3 hours Stable Significant decrease

On Ice Up to 3 hours Stable Stable

On Ice Up to 24 hours Stable Stable

Source: Adapted from data in Stability of glucagon-like peptide 1 and glucagon in human

plasma - PMC - NIH.[9]

Table 2: Effect of Long-Term Storage on Glucagon Recovery
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Storage
Temperature

1 Month 3 Months 6 Months 12 Months

-20°C ~50% reduction
Further slow

decline
Stabilized

Stable at lower

level

-80°C ~50% reduction
Further slow

decline
Stabilized

Stable at lower

level

Source: Adapted from data in Stability of glucagon-like peptide 1 and glucagon in human

plasma - PMC - NIH.[9]

Note: A surprising finding was that freezing itself led to an almost 50% reduction in glucagon
recovery compared to immediate analysis, regardless of the storage duration.[9][10][11][12]

Experimental Protocols
Protocol for Plasma Sample Collection and Processing for Glucagon Measurement

This protocol is essential for minimizing preanalytical variability and ensuring the integrity of the

plasma samples.

Materials:

Pre-chilled lavender-top (EDTA) tubes

Wet ice bucket

Refrigerated centrifuge or pre-chilled centrifuge carriers

Plastic aliquot tubes

Pipettes and tips

Procedure:

Patient Preparation: Ensure the patient has fasted for at least 8 hours.[1][4][5] The patient

should be in a rested and non-stressed state.[2][3]
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Blood Collection:

Draw the blood sample directly into a pre-chilled lavender-top (EDTA) tube.[1][4][5][6]

Immediately after collection, gently invert the tube 8-10 times to ensure proper mixing of

the blood with the anticoagulant. Do not shake vigorously.

Immediate Chilling:

Place the filled tube in a wet ice bucket immediately.[1][4][5][6]

Let the tube chill on ice for 10 minutes.[1][4][5][6]

Centrifugation:

Centrifuge the tube in a refrigerated centrifuge at the recommended speed and time (e.g.,

3,000 rpm for 20 minutes at 4°C) to separate the plasma.[14] If a refrigerated centrifuge is

not available, use pre-chilled centrifuge carriers.[1][4][5]

Plasma Aliquoting:

Immediately after centrifugation, carefully aspirate the plasma without disturbing the buffy

coat or red blood cells.[1][4][5]

Transfer the plasma into one or more pre-labeled plastic aliquot tubes.[1][2][4][5][6]

Aliquoting into smaller volumes is recommended to avoid multiple freeze-thaw cycles.[7]

Storage:

Immediately freeze the plasma aliquots at -20°C or preferably at -80°C.[7]

Visualized Workflows
The following diagrams illustrate the critical steps in the preanalytical workflow for glucagon
measurement.
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Plasma Sample Collection Workflow for Glucagon Measurement

Pre-Collection

Collection

Immediate Processing

Storage

Patient Fasting (8 hours) & Rested

Draw Blood into Chilled EDTA Tube

Pre-chill EDTA Tube (4°C)

Place on Wet Ice (10 mins)

Refrigerated Centrifugation

Aliquot Plasma into Plastic Vials

Freeze Immediately (-20°C / -80°C)

Click to download full resolution via product page

Caption: Recommended workflow for plasma sample collection.
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Troubleshooting Logic for Inconsistent Glucagon Results

Preanalytical Variables Analytical Variables

Corrective Actions

Inconsistent Glucagon Results

Sample Handled at Room Temp? Processing Delayed? Hemolysis or Lipemia Present? Incorrect Collection Tube Used? Different Assays Used?

Use pre-chilled tubes and keep on ice. Process immediately after collection. Review phlebotomy technique. Ensure fasting. Use pre-chilled EDTA tubes. Use a consistent assay for all samples.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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